Cas no 801153-90-2 (9-Methyl-6-nitro-9H-beta-carboline)

• Product Name: 9-Methyl-6-nitro-9H-beta-carboline
• CAS No: 801153-90-2
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 712788
• Update Time: 2023-08-03

9-Methyl-6-nitro-9H-beta-carboline Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole,9-methyl-6-nitro-
• 9H-Pyrido[3,4-b]indole,9-methyl-6-nitro-(8CI)
• 9-Methyl-6-nitro-9H-beta-carboline
• 9-METHYL-6-NITRO-9H-PYRIDO[3,4-B]INDOLE

• Inchi： 1S/C12H9N3O2/c1-14-11-3-2-8(15(16)17)6-10(11)9-4-5-13-7-12(9)14/h2-7H,1H3
• InChI Key： YIZTYVBWDQDYAO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C1C=CN=CC=1N2C)=O

Computed Properties

• Exact Mass: 227.069
• Monoisotopic Mass: 227.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6